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Compound of Interest

Compound Name: 1,3-Diphenoxybenzene

Cat. No.: B1666200

For researchers, scientists, and drug development professionals, the safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for 1,3-Diphenoxybenzene, including operational and disposal
plans, to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

While 1,3-Diphenoxybenzene is not classified as hazardous by the 2012 OSHA Hazard
Communication Standard, adherence to good industrial hygiene and safety practices is crucial.
The following personal protective equipment is recommended to minimize exposure and
ensure safety.
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PPE Category Recommended Equipment  Specifications
Safety Glasses with side Must comply with OSHA's 29
Eye/Face Protection shields or Chemical Safety CFR 1910.133 or European
Goggles Standard EN166.
) ] ] ] Nitrile rubber gloves are a
Skin Protection Chemical-resistant gloves ) )
suitable option.
Lab coat Standard laboratory coat.
Atype N95 (US) dust mask is
recommended, particularly
when handling the powder
) ) form.[1][2] Under normal use
Respiratory Protection Dust mask

conditions with adequate
ventilation, respiratory
protection is not typically

required.

Operational Plan: Safe Handling and Storage

Engineering Controls: Under normal laboratory conditions, special engineering controls are not
required. However, it is best practice to handle 1,3-Diphenoxybenzene in a well-ventilated

area.
Handling Procedures:
» Preparation: Before handling, ensure all necessary PPE is worn correctly.

o Dispensing: As 1,3-Diphenoxybenzene is a solid, white, odorless powder, care should be
taken to avoid creating dust.

¢ Weighing: Use a balance in a designated area. Clean any spills immediately.

o General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away
from strong oxidizing agents.

Disposal Plan

The disposal of 1,3-Diphenoxybenzene and its waste must be conducted in accordance with
local, regional, and national regulations. Chemical waste generators are responsible for
determining if a discarded chemical is classified as hazardous waste.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect solid waste, such as contaminated gloves and weighing paper, in a
designated and clearly labeled hazardous waste container.

o Container Management: Use approved, chemically resistant containers for waste. Keep
containers tightly sealed when not in use.

o Spill Management: In case of a spill, sweep up the solid material and place it into a suitable
container for disposal.

o Final Disposal: Arrange for collection by a licensed chemical waste disposal service.

Physical and Chemical Properties

Property Value

Appearance White Solid Powder

Odor Odorless

Melting Point 58 - 61 °C (136.4 - 141.8 °F)
Molecular Formula C18H1402

Molecular Weight 262.30

Logical Workflow for Handling and Disposal

The following diagram outlines the key steps and decision points for the safe handling and
disposal of 1,3-Diphenoxybenzene.
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Workflow for 1,3-Diphenoxybenzene Handling and Disposal

4 Handling Protocol A
Preparation: Wear appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask)
\ 4
Handling: Dispense in a well-ventilated area. | |
Avoid generating dust.
Y
Use in Experiment If spill occurs
Store remaining chemical Generate waste
4 Disposal Protocol : h
A A v
Storage: Tightly sealed container, Collect Waste: Spill Management:
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. J
Y Y
Waste Container:
Labeled, sealed, chemically resistant
Y
Final Disposal:
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Caption: Logical workflow for the safe handling and disposal of 1,3-Diphenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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